Cas no 898788-61-9 (2-(4-Chlorophenyl)ethyl cyclohexyl ketone)
2-(4-Chlorophenyl)ethyl cyclohexyl ketone is a versatile organic compound known for its potent reactivity in synthetic reactions. Its chlorophenyl substituent imparts significant electron-withdrawing properties, enhancing its utility in constructing complex organic molecules. The cyclohexyl ketone core offers stability and a wide range of functionalization possibilities. This compound is particularly advantageous in the synthesis of pharmaceuticals and agrochemicals, where its unique structural features contribute to the development of bioactive compounds with tailored properties.
898788-61-9 structure
Product Name:2-(4-Chlorophenyl)ethyl cyclohexyl ketone
CAS No:898788-61-9
MF:C15H19ClO
MW:250.763763666153
CID:873617
PubChem ID:24726114
Update Time:2025-10-31
2-(4-Chlorophenyl)ethyl cyclohexyl ketone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-CHLOROPHENYL)ETHYL CYCLOHEXYL KETONE
- 3-(4-chlorophenyl)-1-cyclohexylpropan-1-one
- MFCD03843502
- AKOS016021839
- DTXSID80644507
- 898788-61-9
- 2-(4-CHLOROPHENYL)ETHYLCYCLOHEXYLKETONE
- 2-(4-Chlorophenyl)ethyl cyclohexyl ketone
-
- MDL： MFCD03843502
- Inchi： 1S/C15H19ClO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h6-7,9-10,13H,1-5,8,11H2
- InChI Key： DPHCQLSIZOLHKQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1CCCCC1)=O
Computed Properties
- Exact Mass: 250.11200
- Monoisotopic Mass: 250.1124429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.42200
2-(4-Chlorophenyl)ethyl cyclohexyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C082265-250mg |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C082265-500mg |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206252-1g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206252-2g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206252-5g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92182-1g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92182-2g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92182-5g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782797-1g |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone |
898788-61-9 | 98% | 1g |
￥21879.00 | 2024-04-26 |
2-(4-Chlorophenyl)ethyl cyclohexyl ketone Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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